Cas no 1867350-62-6 (trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol)

• Product Name: trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol
• CAS No: 1867350-62-6
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5040750
• Update Time: 2025-06-22

trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-{[(2,4-difluorophenyl)methyl]amino}cyclobutan-1-ol
• (1R,2R)-2-[(2,4-difluorophenyl)methylamino]cyclobutan-1-ol
• trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol

• Inchi： 1S/C11H13F2NO/c12-8-2-1-7(9(13)5-8)6-14-10-3-4-11(10)15/h1-2,5,10-11,14-15H,3-4,6H2/t10-,11-/m1/s1
• InChI Key： IIRIYVQCGFCSAK-GHMZBOCLSA-N
• SMILES： FC1C=C(C=CC=1CN[C@@H]1CC[C@H]1O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: 1.4
• Topological Polar Surface Area: 32.299

Additional information on trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol

Professional Introduction to trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol (CAS No. 1867350-62-6)

trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol is a sophisticated organic compound characterized by its cyclobutane core and an amine substituent linked to a difluorophenyl group. This compound, identified by the CAS number 1867350-62-6, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of both fluorine atoms in the phenyl ring and the cyclic structure of cyclobutane imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The compound’s molecular structure, featuring a trans configuration at the cyclobutane ring, influences its interactions with biological targets. The amine group at the 1-position of the cyclobutane ring provides a hydrogen bond donor capability, which is crucial for binding to specific protein receptors. Meanwhile, the 2,4-difluorophenyl moiety enhances lipophilicity and metabolic stability, attributes that are highly desirable in drug candidates. These structural characteristics have positioned this molecule as a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological potential of trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol. Studies have demonstrated that the compound exhibits favorable interactions with various enzymes and receptors, suggesting its utility in treating a range of therapeutic conditions. For instance, preliminary docking studies indicate that this molecule may inhibit certain kinases by occupying binding pockets that are critical for enzyme activity. Such findings align with the growing interest in fluorinated aromatic compounds as pharmacophores in modern drug design.

The role of fluorine atoms in modulating biological activity is well-documented, and their incorporation into pharmaceutical compounds often enhances binding affinity and selectivity. In the case of trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol, the electron-withdrawing nature of fluorine atoms at the 2 and 4 positions of the phenyl ring contributes to its overall physicochemical properties. This feature not only improves solubility but also increases resistance to metabolic degradation, thereby extending its half-life in biological systems.

Moreover, the cyclobutane ring introduces rigidity to the molecular structure, which can be advantageous in achieving high binding specificity. This structural motif is less common compared to benzene rings but offers unique conformational constraints that can optimize interactions with biological targets. The combination of these features makes trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol a compelling subject for further investigation.

In vitro studies have begun to uncover the potential therapeutic applications of this compound. Researchers have observed inhibitory effects on several enzymes implicated in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary cell-based assays indicate that it may exhibit neuroprotective properties by modulating neurotransmitter receptor activity. These findings are particularly intriguing given the increasing demand for novel therapeutic strategies targeting neurological disorders.

The synthesis of trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol presents both challenges and opportunities for synthetic chemists. The introduction of fluorinated aromatic rings typically requires specialized methodologies to ensure high yield and purity. However, recent developments in fluorination techniques have made it more feasible to incorporate fluorine atoms into complex molecular frameworks with greater precision. These advancements have enabled chemists to explore more intricate derivatives of this compound, expanding its pharmacological repertoire.

The compound’s stability under various conditions is another critical factor that influences its suitability for pharmaceutical applications. Studies have shown that trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol maintains structural integrity under standard storage conditions but may degrade under extreme pH or temperature fluctuations. Understanding these stability profiles is essential for optimizing formulation and ensuring long-term efficacy.

Ethical considerations are also paramount when evaluating new drug candidates like trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol. Rigorous safety testing is necessary to assess potential side effects and interactions with other medications before human trials can commence. Collaborative efforts between chemists, biologists, and clinicians are essential to ensure that such compounds are developed responsibly and with patient safety as a top priority.

The future direction of research on trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol will likely involve expanding its chemical diversity through structural modifications while validating its biological activity through comprehensive preclinical studies. The integration of machine learning models into drug discovery pipelines could accelerate this process by predicting novel derivatives with enhanced potency or selectivity.

In conclusion, trans-2-{[(2,4-Difluorophenyl)methyl]amino}cyclobutan-1-ol (CAS No. 1867350-62-6) represents a promising lead in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its cyclobutane scaffold combined with fluorinated aromatic groups provides an ideal platform for developing innovative therapeutics targeting various diseases.